Cas no 917749-73-6 (5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine
• CAS No: 917749-73-6
• MF: C₁₀H₉ClN₂OS
• MW: 240.71
• CID: 5077664
• Update Time: 2026-03-01

5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9ClN2OS/c1-14-8-3-2-6(11)4-7(8)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： VCPYULPKZQAXJI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(Cl)=CC=1C1SC(N)=NC=1

Additional information on 5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine

5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine: A Comprehensive Overview

The compound CAS No. 917749-73-6, also known as 5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's unique structure, featuring a thiazole ring substituted with a chlorinated methoxyphenyl group, makes it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of 5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine as a modulator of cellular signaling pathways, particularly those involved in inflammation and oxidative stress. Researchers have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential application in the treatment of inflammatory diseases, including arthritis and cardiovascular disorders.

In addition to its anti-inflammatory effects, 5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine has shown remarkable antioxidant activity. Experimental data indicate that the compound effectively scavenges free radicals, thereby protecting cells from oxidative damage. This property makes it a valuable candidate for developing antioxidants to combat age-related diseases and neurodegenerative conditions such as Alzheimer's disease.

The synthesis of CAS No. 917749-73-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent substitution with the chloromethoxyphenyl group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.

From an environmental perspective, the ecological impact of 5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine has been a subject of interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting its potential for safe disposal in industrial settings. However, further research is required to fully understand its long-term environmental fate and toxicity profile.

In conclusion, CAS No. 917749-73-6, or 5-(5-Chloro-2-methoxyphenyl)thiazol-2-amine, represents a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and catalytic properties make it a valuable addition to the arsenal of bioactive molecules used in drug discovery and development.